Cas no 73590-92-8 (4,6-Dimethyl-1,3-dihydro-2H-benzimidazole-2-thione)

4,6-Dimethyl-1,3-dihydro-2H-benzimidazole-2-thione structure
73590-92-8 structure
Product Name:4,6-Dimethyl-1,3-dihydro-2H-benzimidazole-2-thione
CAS No:73590-92-8
MF:C9H10N2S
MW:178.254100322723
MDL:MFCD01029976
CID:553235
PubChem ID:3770212
Update Time:2025-04-19

4,6-Dimethyl-1,3-dihydro-2H-benzimidazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,1,3-dihydro-4,6-dimethyl-
    • 2-Mercapto-4,6-dimethylbenzimidazole
    • 2H-Benzimidazole-2-thione,1,3-dihydro-4,6-dimethyl-(9CI)
    • 4,6-dimethyl-1,3-dihydrobenzimidazole-2-thione
    • CCG-340032
    • 4,6-Dimethyl-1H-benzo[d]imidazole-2(3H)-thione
    • LS-07496
    • 4,6-dimethyl-2,3-dihydro-1H-1,3-benzodiazole-2-thione
    • CS-0322512
    • SCHEMBL6485697
    • SCHEMBL13907885
    • AKOS003292722
    • 4,6-dimethyl-1,3-dihydro-2H-benzimidazole-2-thione
    • 5,7-Dimethyl-1H-benzo[d]imidazole-2-thiol
    • 73590-92-8
    • MFCD01029976
    • 4,6-Dimethyl-1,3-dihydro-2H-benzimidazole-2-thione
    • MDL: MFCD01029976
    • Inchi: 1S/C9H10N2S/c1-5-3-6(2)8-7(4-5)10-9(12)11-8/h3-4H,1-2H3,(H2,10,11,12)
    • InChI Key: PJALJAICIIMXNO-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=C(C)C=C(C)C=2N1

Computed Properties

  • Exact Mass: 178.056
  • Monoisotopic Mass: 178.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56.2Ų

4,6-Dimethyl-1,3-dihydro-2H-benzimidazole-2-thione Pricemore >>

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abcr
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4,6-Dimethyl-1,3-dihydro-2H-benzimidazole-2-thione; .
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€269.00 2025-04-16
A2B Chem LLC
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Ambeed
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